2',3'-Dichloro-3-(3-methoxyphenyl)propiophenone

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H14Cl2O2/c1-20-12-5-2-4-11(10-12)8-9-15(19)13-6-3-7-14(17)16(13)18/h2-7,10H,8-9H2,1H3
• InChI Key: KBGLSTBUAICBNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H14Cl2O2
• DSSTOX Substance ID: DTXSID00644246
• Molecular Weight: 309.2 g/mol
• CAS RN: 898775-13-8

Description

2’,3’-Dichloro-3-(3-methoxyphenyl)propiophenone is an organic compound with the molecular formula C16H14Cl2O2. It has a molecular weight of 309.19.

Molecular Structure Analysis

The molecular structure of 2’,3’-Dichloro-3-(3-methoxyphenyl)propiophenone consists of a propiophenone core substituted with two chlorine atoms and a methoxyphenyl group. The InChI code for the compound is 1S/C16H14Cl2O2/c1-20-13-4-2-3-11(9-13)5-8-16(19)14-7-6-12(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 309.19. Its density is reported to be 1.256g/cm3, and it has a boiling point of 437.6ºC at 760 mmHg. The melting point is not available.

Scientific Research Applications

Semisynthesis of Methoxylated Propiophenones

Research has demonstrated a rapid semisynthesis method for natural methoxylated propiophenones using 2',3'-dichloro-3-(3-methoxyphenyl)propiophenone as a key intermediate. The process involves a catalytic reaction followed by oxidation, showcasing an efficient route for synthesizing these compounds, which are valuable in various chemical and pharmaceutical contexts (Joshi, Sharma, & Sinha, 2005).

Photosynthesis of Chromenes

Another study highlights the novel photosynthesis of chromene derivatives starting from a chalcone isomer, including this compound. This work underscores the potential of these compounds in the development of new materials with unique optical properties (Yousif & Fadhil, 2020).

Synthesis of Saturated Ketones

Research on the ionic hydrogenation of α,β-unsaturated ketones to produce saturated ketones has utilized derivatives of this compound. This method provides a high-yield pathway for generating these important chemical intermediates, demonstrating the compound's versatility in organic synthesis (Koltunov, Repinskaya, & Borodkin, 2001).

Synthesis of Polyphosphonate Derivatives

A study focused on the synthesis of homo and copolyphosphonate derivatives using this compound, which led to materials with potential applications in flame retardancy and as advanced polymer materials. This research highlights the chemical's utility in creating novel polymers with enhanced properties (Kaniappan, Murugavel, & Thangadurai, 2013).

Molecular Docking and Structural Analysis

A comprehensive study on 1-phenyl-3(4-methoxyphenyl)-2-propenone compounds, closely related to this compound, explored their structural, spectral, and electronic properties. The work involved molecular docking to assess potential as kinase inhibitors, suggesting applications in drug discovery and development (R. H., Thirumalaikumar, Muthu, Asif, & Irfan, 2021).

Mechanism of Action

The mechanism of action of 2’,3’-Dichloro-3-(3-methoxyphenyl)propiophenone is not specified in the available resources. Its biological activities, if any, would depend on its interactions with biological targets, which are not currently known.

Safety and Hazards

Specific safety and hazard information for 2’,3’-Dichloro-3-(3-methoxyphenyl)propiophenone is not provided in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on 2’,3’-Dichloro-3-(3-methoxyphenyl)propiophenone are not specified in the available resources. Potential areas of interest could include further exploration of its synthesis, reactivity, and potential biological activities.